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Compound of Interest |

Compound Name: 5-Chloro-2-iodobenzaldehyde
CAS No.: 1001334-22-0
Cat. No.: B2444130
. J

Executive Summary & Operational Scope

5-Chloro-2-iodobenzaldehyde (CAS: 1001334-22-0) is a high-value intermediate often
utilized in Suzuki-Miyaura cross-coupling reactions. Its disposal requires strict adherence to
Halogenated Organic Waste protocols due to the presence of both chlorine and iodine atoms.

Critical Directive: Unlike standard organic waste, iodinated compounds release corrosive
hydrogen iodide (HI) and iodine gas (

) upon incineration. Consequently, this waste stream must be directed to facilities equipped
with caustic scrubbers. Under no circumstances should this compound be disposed of in
general trash or municipal drains.

Hazard Identification & Chemical Properties

Before initiating disposal, the operator must validate the chemical state. The weak

bond (approx. 57 kcal/mol) makes this compound susceptible to homolytic cleavage via
photolysis, necessitating light-protected handling.

Table 1: Physicochemical & Hazard Profile
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Property Specification
CAS Number 1001334-22-0
Physical State Solid (Pale yellow to off-white powder)

Molecular Formula

Primary Hazards Skin/Eye lIrritant, Respiratory Irritant
Reactivity Light-sensitive; Oxidizable (Aldehyde group)
RCRA Classification Non-listed (Treat as Characteristic/Halogenated)

Table 2: GHS Hazard Statements

Code Hazard Statement Mechanism of Action

Alkylating potential of the

H315 Causes skin irritation )
aldehyde moiety.
) S Mucosal membrane
H319 Causes serious eye irritation ) )
interaction.
] S Inhalation of dust/vapor.[1][2]
H335 May cause respiratory irritation

[3]

Pre-Disposal Stabilization & Segregation

Effective disposal begins at the bench. The presence of the iodine atom dictates the
segregation logic.

A. Solid Waste (Pure Compound/Desiccated Crude)

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass
jar.

o Scientific Rationale: Amber glass prevents photolytic degradation of the C-1 bond, which
can generate free radicals and pressurize the container.

e Labeling: Mark clearly as "Solid Waste: Halogenated Organics."
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e Incompatibility Check: Ensure no strong oxidizers (e.g., permanganates) or strong bases are
present in the same container, as the aldehyde proton is acidic and oxidizable.

B. Liquid Waste (Mother Liquors/Rinsates)

o Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated streams
(e.g., DCM, Chloroform, Ethyl Acetate).

e Segregation: Pour into the "Halogenated Solvent Waste" carboy.

o Cost/Safety Insight: Segregating halogenated from non-halogenated waste is critical.[4]
Halogenated waste requires higher temperature incineration (>1100°C) and acid gas
scrubbing. Mixing this compound into a non-halogenated stream (like pure acetone)
contaminates the entire volume, significantly increasing disposal costs.

Decision Matrix: Disposal Workflow

The following diagram outlines the logical decision tree for disposing of 5-Chloro-2-
iodobenzaldehyde.
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Figure 1: Operational workflow for the segregation and disposal of halogenated aldehyde
waste.

Emergency Response: Spills & Exposure

In the event of an accidental release during the disposal process, follow this self-validating
protocol.

Solid Spill (Powder)

e PPE Escalation: Don double nitrile gloves and N95/P100 respiratory protection to prevent
inhalation of dust.

» Containment: Cover the spill with a generic absorbent pad or damp paper towels to prevent
dust generation.

e Neutralization (Optional but Recommended): If the spill is large, treat the area with a dilute
sodium thiosulfate solution.

o Mechanism:[5][6][7][8] Thiosulfate reduces any free iodine (

) liberated by light exposure back to the colorless iodide (

), minimizing vapor hazards.

o Collection: Scoop material into the Solid Halogenated Waste container. Wash the surface
with soap and water.[1][3][5][8][9]

Liquid Spill

e Absorb: Use vermiculite or a commercial organic spill kit.

o Collect: Transfer saturated absorbent to a sealed bag, then place into the solid hazardous

waste drum.

» Ventilate: Ensure fume hood or local exhaust is active to clear halogenated solvent vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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